Cas no 2680858-24-4 ((1r,4r)-4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid)

• Product Name: (1r,4r)-4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid
• CAS No: 2680858-24-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5654099
• PubChem ID: 165910467
• Update Time: 2025-10-21

(1r,4r)-4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,4r)-4-[(N-ethylacetamido)methyl]cyclohexane-1-carboxylic acid
• EN300-28275056
• 2680858-24-4
• 4-[(N-ethylacetamido)methyl]cyclohexane-1-carboxylic acid
• 2680857-25-2
• EN300-28275064
• (1r,4r)-4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C12H21NO3/c1-3-13(9(2)14)8-10-4-6-11(7-5-10)12(15)16/h10-11H,3-8H2,1-2H3,(H,15,16)
• InChI Key： DCMCCJHBPDHKMV-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CN(C(C)=O)CC)CC1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on (1r,4r)-4-(N-ethylacetamido)methylcyclohexane-1-carboxylic acid

Introduction to (1R,4R)-4-(N-Ethylacetamido)methylcyclohexane-1-carboxylic Acid (CAS No. 2680858-24-4)

(1R,4R)-4-(N-Ethylacetamido)methylcyclohexane-1-carboxylic acid (CAS No. 2680858-24-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of (1R,4R)-4-(N-Ethylacetamido)methylcyclohexane-1-carboxylic acid is defined by its cyclohexane ring with a substituted methyl group carrying an N-ethylacetamido moiety and a carboxylic acid functional group. The stereochemistry of the compound is crucial for its biological activity, as indicated by the (1R,4R) configuration. This configuration ensures that the compound can interact effectively with specific biological targets, enhancing its therapeutic potential.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1R,4R)-4-(N-Ethylacetamido)methylcyclohexane-1-carboxylic acid. One notable method involves the use of chiral catalysts to achieve high enantioselectivity during the synthesis process. This approach not only ensures the desired stereochemistry but also improves the overall yield and purity of the final product. The synthetic route typically involves several steps, including the formation of the cyclohexane ring, introduction of the N-ethylacetamido group, and final carboxylation to obtain the target compound.

In terms of biological properties, (1R,4R)-4-(N-Ethylacetamido)methylcyclohexane-1-carboxylic acid has shown promising results in various preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes. Additionally, studies have explored its neuroprotective effects, suggesting that it may have applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in these conditions.

Another area of interest is the compound's potential as an analgesic. Preclinical studies have shown that (1R,4R)-4-(N-Ethylacetamido)methylcyclohexane-1-carboxylic acid exhibits significant pain-relieving properties without causing adverse side effects commonly associated with traditional analgesics such as opioids. This makes it a promising candidate for developing safer pain management options.

The pharmacokinetic profile of (1R,4R)-4-(N-Ethylacetamido)methylcyclohexane-1-carboxylic acid has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which could translate into fewer dosing requirements in clinical settings. Additionally, its low toxicity profile makes it a suitable candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (1R,4R)-4-(N-Ethylacetamido)methylcyclohexane-1-carboxylic acid in various therapeutic areas. Early-phase trials have shown promising results, with no significant adverse events reported. These findings have paved the way for larger-scale trials to further validate its therapeutic potential.

In conclusion, (1R,4R)-4-(N-Ethylacetamido)methylcyclohexane-1-carboxylic acid (CAS No. 2680858-24-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological properties, and promising preclinical results make it an exciting candidate for further development. As research continues to advance our understanding of this compound, it is likely to play a significant role in addressing unmet medical needs and improving patient outcomes.